Cas no 56253-89-5 (2-Propenoic acid,3-phenyl-, hexadecyl ester)

• Product Name: 2-Propenoic acid,3-phenyl-, hexadecyl ester
• CAS No: 56253-89-5
• MF: C₂₅H₄₀O₂
• MW: 372.583908081055
• CID: 376599
• PubChem ID: 347823
• Update Time: 2025-04-19

2-Propenoic acid,3-phenyl-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-phenyl-, hexadecyl ester
• hexadecyl (E)-3-phenylprop-2-enoate
• hexadecyl 3-phenylprop-2-enoate
• AC1L886T
• AG-F-97401
• CTK5A4851
• CTK8J3306
• Hexadecylcinnamate
• NSC 406694
• hexadecyl-cinnamate
• DTXSID30324428
• 56253-89-5

• Inchi： 1S/C25H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-23-27-25(26)22-21-24-19-16-15-17-20-24/h15-17,19-22H,2-14,18,23H2,1H3
• InChI Key： DGRQAULORKBRKT-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC=CC=1)=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 372.303
• Monoisotopic Mass: 372.303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 10.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.936
• Boiling Point: 475.6°Cat760mmHg
• Flash Point: 251.3°C
• Refractive Index: 1.504
• PSA: 26.3
• LogP: 7.72430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters